Cas no 103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-)
![1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- structure](https://www.kuujia.com/scimg/cas/103252-92-2x300.png)
103252-92-2 structure
Product Name:1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
CAS No:103252-92-2
Molecular Formula:C22H25NO3S
Molecular Weight:383.503804922104
CID:1136629
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Properties
Names and Identifiers
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- 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
- 1H-Indole-2-butanoic acid, 5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
-
- InChIKey: IPTGMBHZQAMTOM-UHFFFAOYSA-N
- Inchi: 1S/C22H25NO3S/c1-15-19-13-17(26-2)9-12-21(19)23(20(15)5-4-6-22(24)25)14-16-7-10-18(27-3)11-8-16/h7-13H,4-6,14H2,1-3H3,(H,24,25)
- SMILES: N1(CC2=CC=C(SC)C=C2)C2=C(C=C(OC)C=C2)C(C)=C1CCCC(O)=O
Computed Properties
- Exact Mass: 383.15565
Experimental Properties
- PSA: 51.46
- Boiling Point: 608.4±55.0 °C(Predicted)
- pka: 4.80±0.10(Predicted)
- Density: 1.18±0.1 g/cm3(Predicted)
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Related Literature
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Y. Bouhoute,D. Grekov,N. Merle,K. C. Szeto,C. Larabi,I. Del Rosal,L. Maron,L. Delevoye,R. M. Gauvin,M. Taoufik Dalton Trans., 2023,52, 9573-9581
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Ana Primo Chem. Soc. Rev., 2014,43, 7548-7561
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C. L. Ballaré,S. D. Flint,G. Kulandaivelu Photochem. Photobiol. Sci., 2007,6, 252-266
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Luigi Colombo,Aleandro Antidormi,Mario Lanza Nanoscale Horiz., 2023,8, 361-367
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Youfang Zhang,Wei Fan,Yunpeng Huang,Chao Zhang,Tianxi Liu RSC Adv., 2015,5, 1301-1308
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Pierre Olivier Bussiere,Sandrine Therias,Jean-Luc Gardette,Marius Murariu,Philippe Dubois,Mohamed Baba Phys. Chem. Chem. Phys., 2012,14, 12301-12308
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Zhihua Yang,Shilie Pan Dalton Trans., 2020,49, 11591-11596
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10. Direct evidence for an interdiffused intermediate layer in bi-magnetic core–shell nanoparticles†Amélie Juhin,Marcin Sikora,Claire Carvallo,Francesca Peiró,Maria Dolors Baró,Philippe Sainctavit,Pieter Glatzel Nanoscale, 2014,6, 11911-11920
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